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Compound of Interest

Compound Name: Maytansinoid B

Cat. No.: B10857353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Maytansinoids are a class of potent antimitotic agents, first isolated from the plant Maytenus

ovatus.[1][2] Their powerful cytotoxicity has made them a critical component in the

development of Antibody-Drug Conjugates (ADCs) for targeted cancer therapy.[1][3]

Maytansinoid B, a derivative within this class, possesses the characteristic 19-membered

ansa macrolide structure responsible for its biological activity.[2][4] Accurate and robust

analytical methods are essential for the characterization, quantification, and stability

assessment of Maytansinoid B in both research and drug development settings.

This document provides detailed application notes and protocols for the analytical

characterization of Maytansinoid B using High-Performance Liquid Chromatography (HPLC),

Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance

(NMR) spectroscopy. It also outlines a protocol for forced degradation studies to assess the

stability of the molecule.

Physicochemical Properties of Maytansinoid B[4]
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Property Value

Molecular Formula C₃₆H₅₁ClN₄O₁₀

Molecular Weight 735.26 g/mol

Appearance White to light yellow solid

Analytical Characterization Workflow
The comprehensive characterization of Maytansinoid B involves a multi-step analytical

workflow to confirm its identity, purity, and stability. This typically begins with chromatographic

separation, followed by mass spectrometric and spectroscopic analysis for structural

elucidation and quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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